Cas no 1909294-09-2 (tert-butyl N-(1R)-1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethylcarbamate)

Technical Introduction: Tert-butyl N-(1R)-1-[3-(trifluoromethyl)-1,2,4-oxadiazol-5-yl]ethylcarbamate is a chiral intermediate featuring a 1,2,4-oxadiazole core substituted with a trifluoromethyl group. The compound’s stereospecific (R)-configuration and the presence of the tert-butoxycarbonyl (Boc) protecting group enhance its utility in peptide synthesis and medicinal chemistry applications. The trifluoromethyl moiety imparts electron-withdrawing properties, potentially improving metabolic stability and binding affinity in bioactive molecules. The Boc group allows for selective deprotection under mild acidic conditions, facilitating further functionalization. This intermediate is particularly valuable in the development of pharmaceuticals targeting CNS disorders or inflammation, where precise stereochemistry and fluorinated motifs are often critical for efficacy. Its structural features make it a versatile building block for drug discovery.

tert-butyl N-(1R)-1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethylcarbamate structure

1909294-09-2 structure

Product Name:tert-butyl N-(1R)-1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethylcarbamate

CAS No:1909294-09-2

MF:C₁₀H₁₄F₃N₃O₃

MW:281.231672763824

MDL:MFCD29906841

CID:5246734

PubChem ID:122163257

Update Time:2026-03-08

tert-butyl N-(1R)-1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethylcarbamate Chemical and Physical Properties

Names and Identifiers

- Carbamic acid, N-[(1R)-1-[3-(trifluoromethyl)-1,2,4-oxadiazol-5-yl]ethyl]-, 1,1-dimethylethyl ester
- tert-butyl N-(1R)-1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethylcarbamate
- MDL： MFCD29906841
- Inchi： 1S/C10H14F3N3O3/c1-5(14-8(17)18-9(2,3)4)6-15-7(16-19-6)10(11,12)13/h5H,1-4H3,(H,14,17)/t5-/m1/s1
- InChI Key： VENZMYIWZWASQA-RXMQYKEDSA-N
- SMILES： C(OC(C)(C)C)(=O)N[C@@H](C1ON=C(C(F)(F)F)N=1)C

tert-butyl N-(1R)-1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01071311-1g	tert-Butyl N-[(1R)-1-[3-(trifluoromethyl)-1,2,4-oxadiazol-5-yl]ethyl]carbamate	1909294-09-2	95%	1g	￥4494.0	2023-03-19
Ambeed	A1082236-1g	tert-Butyl N-[(1R)-1-[3-(trifluoromethyl)-1,2,4-oxadiazol-5-yl]ethyl]carbamate	1909294-09-2	95%	1g	$655.0	2024-07-28
Enamine	EN300-256036-0.05g	tert-butyl N-[(1R)-1-[3-(trifluoromethyl)-1,2,4-oxadiazol-5-yl]ethyl]carbamate	1909294-09-2	95%	0.05g	$212.0	2024-06-19
Enamine	EN300-256036-0.1g	tert-butyl N-[(1R)-1-[3-(trifluoromethyl)-1,2,4-oxadiazol-5-yl]ethyl]carbamate	1909294-09-2	95%	0.1g	$317.0	2024-06-19
Enamine	EN300-256036-0.25g	tert-butyl N-[(1R)-1-[3-(trifluoromethyl)-1,2,4-oxadiazol-5-yl]ethyl]carbamate	1909294-09-2	95%	0.25g	$452.0	2024-06-19
Enamine	EN300-256036-0.5g	tert-butyl N-[(1R)-1-[3-(trifluoromethyl)-1,2,4-oxadiazol-5-yl]ethyl]carbamate	1909294-09-2	95%	0.5g	$713.0	2024-06-19
Enamine	EN300-256036-1.0g	tert-butyl N-[(1R)-1-[3-(trifluoromethyl)-1,2,4-oxadiazol-5-yl]ethyl]carbamate	1909294-09-2	95%	1.0g	$914.0	2024-06-19
Enamine	EN300-256036-2.5g	tert-butyl N-[(1R)-1-[3-(trifluoromethyl)-1,2,4-oxadiazol-5-yl]ethyl]carbamate	1909294-09-2	95%	2.5g	$1791.0	2024-06-19
Enamine	EN300-256036-5.0g	tert-butyl N-[(1R)-1-[3-(trifluoromethyl)-1,2,4-oxadiazol-5-yl]ethyl]carbamate	1909294-09-2	95%	5.0g	$2650.0	2024-06-19
Enamine	EN300-256036-10.0g	tert-butyl N-[(1R)-1-[3-(trifluoromethyl)-1,2,4-oxadiazol-5-yl]ethyl]carbamate	1909294-09-2	95%	10.0g	$3929.0	2024-06-19

tert-butyl N-(1R)-1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethylcarbamate Related Literature

1. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
2. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
5. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648

Additional information on tert-butyl N-(1R)-1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethylcarbamate

Recent Advances in the Study of tert-Butyl N-(1R)-1-3-(Trifluoromethyl)-1,2,4-Oxadiazol-5-Ylethylcarbamate (CAS: 1909294-09-2)

The compound tert-butyl N-(1R)-1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethylcarbamate (CAS: 1909294-09-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of tert-butyl N-(1R)-1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethylcarbamate, which include a chiral center and a trifluoromethyl-substituted oxadiazole ring. These features contribute to its stability and bioactivity, making it a promising candidate for further investigation. Researchers have employed advanced synthetic methodologies, such as asymmetric catalysis and microwave-assisted reactions, to optimize the production of this compound with high enantiomeric purity and yield.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that tert-butyl N-(1R)-1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethylcarbamate exhibits potent inhibitory effects against specific enzymatic targets, including proteases and kinases. These findings suggest its potential utility in the treatment of diseases such as cancer, inflammatory disorders, and infectious diseases. Moreover, the compound's pharmacokinetic properties, including its metabolic stability and bioavailability, have been evaluated in preclinical models, with promising results.

One of the most notable advancements in the study of this compound is its application in the development of targeted therapies. For instance, researchers have explored its use as a building block in the synthesis of novel small-molecule inhibitors that selectively modulate disease-relevant pathways. Additionally, its incorporation into drug conjugates and prodrugs has been investigated to enhance drug delivery and reduce off-target effects.

Despite these promising developments, challenges remain in the clinical translation of tert-butyl N-(1R)-1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethylcarbamate. Issues such as scalability of synthesis, potential toxicity, and formulation stability need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to play a crucial role in overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, tert-butyl N-(1R)-1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethylcarbamate represents a versatile and promising scaffold in medicinal chemistry. Its unique structural and functional properties, combined with recent advancements in synthetic and biological research, underscore its potential as a key player in the development of next-generation therapeutics. Continued exploration of its applications and optimization of its properties will be essential for realizing its full therapeutic potential.